Cas no 219838-61-6 (Benzonitrile,2-ethenyl-4-hydroxy-)

• Product Name: Benzonitrile,2-ethenyl-4-hydroxy-
• CAS No: 219838-61-6
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 243730
• Update Time: 2024-01-26

Benzonitrile,2-ethenyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-ethenyl-4-hydroxy-
• Benzonitrile, 2-ethenyl-4-hydroxy- (9CI)
• Benzonitrile, 2-ethenyl-4-hydroxy-

• Inchi： 1S/C9H7NO/c1-2-7-5-9(11)4-3-8(7)6-10/h2-5,11H,1H2
• InChI Key： ABOIEQSXEJHGCB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(O)C=C1C=C

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 342.9±42.0 °C(Predicted)
• PSA: 44.02
• pka: 7.66±0.18(Predicted)